Cas no 2228695-69-8 (1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanesulfonyl chloride)

• Product Name: 1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanesulfonyl chloride
• CAS No: 2228695-69-8
• MF: C₆H₆ClF₃N₂O₂S
• MW: 262.637249469757
• CID: 5911198
• PubChem ID: 165640515
• Update Time: 2025-06-13

1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanesulfonyl chloride
• EN300-2006298
• 2228695-69-8
• [1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methanesulfonyl chloride

• Inchi： 1S/C6H6ClF3N2O2S/c1-12-2-4(3-15(7,13)14)5(11-12)6(8,9)10/h2H,3H2,1H3
• InChI Key： UCLMNOACOKFXRN-UHFFFAOYSA-N
• SMILES： ClS(CC1=CN(C)N=C1C(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 261.9790608g/mol
• Monoisotopic Mass: 261.9790608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 60.3Ų

Additional information on 1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanesulfonyl chloride

Comprehensive Overview of 1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanesulfonyl chloride (CAS No. 2228695-69-8)

The compound 1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanesulfonyl chloride (CAS No. 2228695-69-8) is a specialized sulfonyl chloride derivative with significant applications in modern organic synthesis and pharmaceutical research. Its unique structural features, including the trifluoromethyl group and pyrazole ring, make it a valuable intermediate for designing bioactive molecules. This article delves into its properties, synthetic utility, and relevance in addressing current challenges in drug discovery and material science.

In recent years, the demand for fluorinated compounds like 1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanesulfonyl chloride has surged due to their enhanced metabolic stability and lipophilicity, which are critical for optimizing drug candidates. Researchers frequently search for "trifluoromethyl pyrazole derivatives" or "sulfonyl chloride applications" to explore their potential in agrochemicals, pharmaceuticals, and advanced materials. This compound’s versatility aligns with trends in green chemistry and sustainable synthesis, as it enables efficient derivatization with minimal waste generation.

The molecular structure of CAS No. 2228695-69-8 features a reactive sulfonyl chloride moiety, allowing it to participate in nucleophilic substitution reactions. This property is exploited in the synthesis of sulfonamides, sulfonate esters, and other high-value intermediates. Its pyrazole core further enhances its utility, as pyrazole-based scaffolds are prevalent in FDA-approved drugs targeting inflammation, oncology, and CNS disorders. Keywords such as "pyrazole sulfonyl chloride uses" and "fluorinated building blocks" reflect growing interest in this niche.

From an industrial perspective, 1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanesulfonyl chloride is synthesized via controlled chlorination of the corresponding sulfonic acid precursor. Process optimization questions like "how to improve sulfonyl chloride yield" or "scaling trifluoromethyl pyrazole synthesis" are common among chemists aiming to enhance cost-efficiency. The compound’s stability under inert conditions and compatibility with diverse solvents (e.g., THF, DCM) further bolster its practicality.

Emerging applications of this compound include its role in covalent inhibitor design, a hot topic in drug discovery. Covalent inhibitors, which form reversible or irreversible bonds with target proteins, rely on reactive handles like sulfonyl chlorides. Searches for "covalent drug discovery 2024" or "pyrazole-based covalent modifiers" highlight its relevance. Additionally, its use in MOF (Metal-Organic Framework) functionalization and polymer crosslinking demonstrates interdisciplinary appeal.

Quality control and analytical characterization of CAS No. 2228695-69-8 involve techniques such as HPLC, NMR, and mass spectrometry. Queries like "HPLC purity analysis for sulfonyl chlorides" or "NMR shifts for trifluoromethyl pyrazoles" underscore the need for precise documentation. Suppliers often provide certificates of analysis (CoA) to ensure compliance with research and industrial standards.

In summary, 1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanesulfonyl chloride represents a convergence of innovation in fluorochemistry and medicinal chemistry. Its adaptability to high-throughput screening and click chemistry workflows positions it as a cornerstone for future breakthroughs. As the scientific community prioritizes fragment-based drug design and late-stage functionalization, this compound’s role is poised to expand, answering queries like "next-gen sulfonylating agents" and "pyrazole derivatives in drug development."